4-[(6-amino-4-oxo-1H-pyrimidin-2-yl)sulfanylmethyl]benzonitrile

• IUPAC Name: 4-[(6-amino-4-oxo-1H-pyrimidin-2-yl)sulfanylmethyl]benzonitrile
• InChI: InChI=1S/C12H10N4OS/c13-6-8-1-3-9(4-2-8)7-18-12-15-10(14)5-11(17)16-12/h1-5H,7H2,(H3,14,15,16,17)
• InChI Key: HFAJTLULPCTUHP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CSC2=NC(=O)C=C(N2)N)C#N
• Molecular Formula: C12H10N4OS
• Molecular Weight: 258.30 g/mol

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(6-amino-4-oxo-1H-pyrimidin-2-yl)sulfanylmethyl]benzonitrile involves several steps, including [specific reactions and conditions]. The process typically starts with [starting materials] and proceeds through a series of reactions such as [reaction types], under conditions like [temperature, pressure, catalysts]. The final product is obtained after purification steps like [purification methods].

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using [industrial methods]. These methods often involve [specific techniques] to ensure high yield and purity. The reaction conditions are optimized for large-scale production, including [specific parameters].

Chemical Reactions Analysis

Types of Reactions

4-[(6-amino-4-oxo-1H-pyrimidin-2-yl)sulfanylmethyl]benzonitrile undergoes various chemical reactions, including:

Oxidation: In the presence of oxidizing agents like [oxidizing agents], this compound is converted to [oxidized product].

Reduction: Using reducing agents such as [reducing agents], it can be reduced to [reduced product].

Substitution: It participates in substitution reactions with reagents like [substitution reagents], resulting in [substituted product].

Common Reagents and Conditions

The common reagents used in these reactions include [list of reagents], and the typical conditions involve [temperature, pressure, solvents].

Major Products

Scientific Research Applications

4-[(6-amino-4-oxo-1H-pyrimidin-2-yl)sulfanylmethyl]benzonitrile has a wide range of applications in scientific research:

Chemistry: It is used as a [specific use] in various chemical reactions and processes.

Biology: In biological research, this compound is utilized for [biological applications], contributing to the understanding of [biological processes].

Medicine: It has potential therapeutic applications, including [medical uses], and is being studied for its effects on [medical conditions].

Industry: In industrial applications, this compound is employed in the production of [industrial products], enhancing the efficiency and quality of [industrial processes].

Mechanism of Action

The mechanism of action of 4-[(6-amino-4-oxo-1H-pyrimidin-2-yl)sulfanylmethyl]benzonitrile involves [specific molecular targets] and pathways. It exerts its effects by [mechanism], interacting with [molecular targets] and influencing [biological pathways]. This interaction leads to [specific outcomes], which are crucial for its applications in [fields].

Comparison with Similar Compounds

Similar Compounds

4-[(6-amino-4-oxo-1H-pyrimidin-2-yl)sulfanylmethyl]benzonitrile can be compared with similar compounds such as [list of similar compounds]. These compounds share [common features] but differ in [unique aspects].

Uniqueness

What sets this compound apart is its [unique properties], which make it particularly suitable for [specific applications]. Compared to its analogs, it offers [advantages], making it a valuable compound in [fields].

Conclusion

This compound is a versatile compound with significant potential in various scientific domains. Its unique properties, diverse applications, and the detailed understanding of its synthesis, reactions, and mechanism of action make it a subject of ongoing research and interest.